N-cyclopentyl-2-((2,5-dimethylbenzyl)thio)-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: N-cyclopentyl-2-[(2,5-dimethylphenyl)methylsulfanyl]-4-oxo-3-(oxolan-2-ylmethyl)quinazoline-7-carboxamide
• InChI: InChI=1S/C28H33N3O3S/c1-18-9-10-19(2)21(14-18)17-35-28-30-25-15-20(26(32)29-22-6-3-4-7-22)11-12-24(25)27(33)31(28)16-23-8-5-13-34-23/h9-12,14-15,22-23H,3-8,13,16-17H2,1-2H3,(H,29,32)
• InChI Key: CPAUTYSERDNNQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC3=C(C=CC(=C3)C(=O)NC4CCCC4)C(=O)N2CC5CCCO5
• Molecular Formula: C28H33N3O3S
• Molecular Weight: 491.6 g/mol
• CAS No.: 1111263-53-6

Description

N-cyclopentyl-2-((2,5-dimethylbenzyl)thio)-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C28H33N3O3S and its molecular weight is 491.65. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivative Syntheses

The synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes demonstrates a versatile approach to producing tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. This method, performed under specific conditions, offers a pathway to create structurally diverse molecules that could have implications in drug development and materials science (Bacchi et al., 2005).

Synthesis of Novel Isoquinolines

Research into synthesizing novel 1,2-functionally-substituted tetrahydroisoquinolines emphasizes the compound's role in developing derivatives with potential biological activities. This approach outlines a framework for creating novel compounds that could serve as lead molecules in pharmaceutical research (Aghekyan et al., 2009).

Antimicrobial and Cytotoxic Activity Studies

The synthesis and evaluation of 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives for their cytotoxic activity present a significant application in medicinal chemistry. These compounds, prepared from aminoanthraquinones, show varying degrees of cytotoxicity and have been tested for their potential in cancer therapy, demonstrating the importance of structural diversity in drug design (Bu et al., 2001).

Enzyme Inhibition Studies

The synthesis of thieno[1,3]oxazin-4-ones and their investigation as inhibitors of cholesterol esterase and acetylcholinesterase highlight the compound's potential in developing therapeutic agents for diseases associated with these enzymes. This research provides insights into the relationship between structure and activity, guiding the design of more effective enzyme inhibitors (Pietsch & Gütschow, 2005).